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For Researchers, Scientists, and Drug Development Professionals

Overview
Biphenyl-3,3',5,5'-tetracarboxylic acid (H₄BPTC) is a polyfunctional aromatic carboxylic acid.

Its rigid biphenyl core and four symmetrically placed carboxyl groups make it a significant

component in the fields of supramolecular chemistry and materials science. This document

provides a comprehensive overview of its chemical properties, synthesis, and primary

applications, with a focus on its role as a building block for advanced materials. While some

biphenyl carboxylic acid derivatives have been explored as potential therapeutic agents, the

primary application of this specific molecule lies in materials science, particularly in the

synthesis of Metal-Organic Frameworks (MOFs)[1][2][3].

Physicochemical and Spectroscopic Properties
Biphenyl-3,3',5,5'-tetracarboxylic acid is a white, crystalline solid under standard

conditions[4][5]. It exhibits high thermal stability, with a melting point recorded above 400°C[4]

[6][7]. Its solubility is limited in water but is higher in certain organic solvents such as dimethyl

sulfoxide (DMSO)[4]. The predicted pKa of 3.06±0.10 suggests it is a strong organic acid[4].
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The core physicochemical properties of Biphenyl-3,3',5,5'-tetracarboxylic acid are

summarized in the table below for quick reference.

Property Value Source(s)

Molecular Formula C₁₆H₁₀O₈ [4][6][7][8]

Molecular Weight 330.25 g/mol [4][6][7]

Appearance White solid [4][5]

Melting Point >400°C [4][6][7]

Boiling Point 772.3 ± 60.0 °C (Predicted) [4][6]

Density 1.612 ± 0.06 g/cm³ (Predicted) [4][6]

pKa 3.06 ± 0.10 (Predicted) [4]

Storage Condition
Sealed in a dry place at room

temperature
[4][9]

Spectroscopic and Crystallographic Data
Spectroscopic analysis is crucial for the identification and characterization of Biphenyl-
3,3',5,5'-tetracarboxylic acid. Key data from Nuclear Magnetic Resonance (NMR), Mass

Spectrometry (MS), and X-ray crystallography are detailed below.
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Analysis Type Data Source(s)

¹H-NMR (400 MHz, DMSO-d₆)

δ = 8.44 (d, 4H, J = 1.5 Hz),

8.53 (t, 2H, J = 1.5 Hz), 13.48

(bs, 4H)

[5][6]

¹³C-NMR (100 MHz, DMSO-d₆)
δ = 129.5, 131.4, 132.3, 139.2,

166.3
[5][6]

Mass Spec. (EI)
m/z (%): 330 [M⁺] (100), 313

(40), 285 (15), 240 (5)
[5][6]

Mass Spec. (ESI)
[M-H]⁻ calcd for C₁₆H₉O₈:

329.04; Found: 329.03
[10]

Crystal Structure

Monoclinic, P2₁/c. Forms a

supramolecular assembly of

interpenetrating corrugated

sheets.

[11]

Experimental Protocols
The synthesis of Biphenyl-3,3',5,5'-tetracarboxylic acid can be achieved through several

routes. The most common methods involve the hydrolysis of its ester precursor or the oxidation

of an alkyl-substituted biphenyl.

Synthesis via Hydrolysis
This protocol involves the saponification of a tetra-esterified biphenyl precursor.

Materials:

3,3',5,5'-tetrakis(methoxycarbonyl)biphenyl (1 equivalent)

Sodium Hydroxide (NaOH) (16 equivalents)

Tetrahydrofuran (THF)

Deionized Water
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50% Sulfuric Acid (H₂SO₄)

Procedure:

A mixture of 3,3',5,5'-tetrakis(methoxycarbonyl)biphenyl (e.g., 0.96 g, 2.5 mmol) is dissolved

in a solution of water (40 mL) and THF (40 mL).[5][6]

NaOH (e.g., 1.6 g, 40 mmol) is added to the mixture, which is then heated to reflux for 1

hour.[5][6]

The organic solvent (THF) is subsequently removed by evaporation under reduced pressure.

[5][6]

The remaining aqueous solution is heated to reflux for an additional 4 hours to ensure

complete hydrolysis.[5][6]

After cooling the reaction mixture to room temperature, it is acidified with 50% H₂SO₄ until

precipitation of the product is complete.[5][6]

The resulting white precipitate is collected by filtration, washed with water, and dried to yield

Biphenyl-3,3',5,5'-tetracarboxylic acid.[5][6] The reported yield for this method is 89%.[5]

Synthesis via Oxidation
This protocol utilizes a strong oxidizing agent to convert methyl groups on the biphenyl core to

carboxylic acids.

Materials:

3,3',5,5'-tetramethylbiphenyl (1 equivalent)

Potassium Permanganate (KMnO₄)

Sodium Hydroxide (NaOH)

tert-butanol

Deionized Water
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Hydrochloric Acid (HCl)

Procedure:

3,3',5,5'-tetramethylbiphenyl is oxidized using KMnO₄ in a solvent mixture of tert-butanol and

water containing NaOH.[10][11]

One specific protocol involves treating 3,3',5,5'-tetramethylbiphenyl (0.6 g, 2.9 mmol) in

water (125 ml) with KMnO₄ (3.6 g, 22.8 mmol) and heating under reflux for 100 hours.[11]

Following the reaction, the mixture is filtered to remove manganese dioxide.[11]

The filtrate is then acidified with aqueous HCl to precipitate the product.[11]

The product is collected via filtration and can be further purified if necessary. A reported yield

for a similar oxidation method is 50.6%.[10]

Synthesis via Hydrolysis

Synthesis via Oxidation

Start Materials:
Tetra-ester Precursor, NaOH, THF, H₂O Reflux for 1 hour Evaporate THF Reflux for 4 hours Acidify with H₂SO₄

Final Product:
Biphenyl-3,3',5,5'-tetracarboxylic acid

Start Materials:
Tetramethylbiphenyl, KMnO₄, NaOH, t-BuOH, H₂O Reflux for 100 hours Filter MnO₂ Acidify with HCl Final Product:

Biphenyl-3,3',5,5'-tetracarboxylic acid

Click to download full resolution via product page

Caption: Comparative workflows for the synthesis of Biphenyl-3,3',5,5'-tetracarboxylic acid.

Applications in Materials Science
The primary application of Biphenyl-3,3',5,5'-tetracarboxylic acid is as an organic linker or

ligand in the construction of Metal-Organic Frameworks (MOFs)[4]. MOFs are a class of
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crystalline porous materials consisting of metal ions or clusters coordinated to organic ligands.

The specific geometry of H₄BPTC, with its four carboxylate groups extending in a tetrahedral

fashion from the biphenyl core, allows for the formation of robust, three-dimensional porous

networks.

These MOFs, such as CPF-1, NOTT-100, and SNU-M11, exhibit high surface areas and

tunable pore sizes, making them suitable for applications in selective gas storage and

separation[10]. The compound itself also possesses luminescent properties, with a reported

emission band maximum at 405 nm, which can be imparted to the resulting MOF structures.

MOF Components

Self-Assembly Process

Resulting Structure

Metal Ion / Cluster

Coordination Bonding

Biphenyl-3,3',5,5'-
tetracarboxylic acid

(Organic Linker)

3D Porous
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Click to download full resolution via product page

Caption: Logical relationship of components forming a Metal-Organic Framework (MOF).
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Safety and Handling
Biphenyl-3,3',5,5'-tetracarboxylic acid is classified as hazardous to the aquatic environment.

[7][8]

GHS Hazard Statement: H400 - Very toxic to aquatic life[7][8].

Precautionary Statements: P273 - Avoid release to the environment; P391 - Collect spillage;

P501 - Dispose of contents/container to an approved waste disposal plant[8].

Handling Procedures: Standard laboratory safety protocols should be followed. This includes

using personal protective equipment (PPE) such as safety glasses, gloves, and a lab coat.[12]

Handling should occur in a well-ventilated area or a chemical fume hood to avoid inhalation of

dust.[12][13] Avoid contact with skin and eyes.[9][13] In case of contact, rinse the affected area

thoroughly with water.[9] For spills, the material can be gently swept up or collected with a wet

cloth and placed in a suitable container for disposal[9].

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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